Cas no 64331-48-2 (D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-)

• Product name: D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• CAS No: 64331-48-2
• MF: C₄₀H₆₈N₂O₃₁
• MW: 1072.96272
• CID: 499943
• PubChem ID: 71308411

D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Chemical and Physical Properties

Names and Identifiers

• LNnHlinkedtopolylysine
• LNnH-N-acetyl-propargyl
• para-Lacto-N-hexaose (pLNH)
• para-Lacto-N-hexaose      (pLNH)
• para-Lacto-N-hexaose ?????(pLNH)
• P-LACTO-N-HEXAOSE (PLNH)
• 3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 3)-O-b-D-galactopyranosyl-(1&
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• LNnO
• Para-lacto-N-hexaose
• p-Lacto-N-hexaose
• pLNH
• W-203393
• 64331-48-2
• DTXSID40745488
• Galbeta1-4GlcNAcbeta1-3Galbeta1-4GlcNAcbeta1-3Galbeta1-4Glc C40H68N2O31
• PARA-LACTO-N-HEXAOSE FROM HUMAN MILK
• D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-

• MDL： MFCD01310382
• Inchi： InChI=1S/C40H68N2O31/c1-10(50)41-19-26(59)32(18(9-49)68-36(19)72-34-24(57)16(7-47)66-39(29(34)62)69-31(13(53)4-44)21(54)12(52)3-43)70-40-30(63)35(25(58)17(8-48)67-40)73-37-20(42-11(2)51)33(23(56)15(6-46)64-37)71-38-28(61)27(60)22(55)14(5-45)65-38/h3,12-40,44-49,52-63H,4-9H2,1-2H3,(H,41,50)(H,42,51)/t12-,13+,14+,15+,16+,17+,18+,19+,20+,21+,22-,23+,24-,25-,26+,27-,28+,29+,30+,31?,32+,33+,34-,35-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： JBUKBMAGFHJXMR-CFKMSTDISA-N
• SMILES： CC(N[C@@H]1[C@@H](O)[C@H](O[C@H]2[C@H](O)[C@@H](O[C@H]3[C@H](NC(C)=O)[C@@H](O[C@H]4[C@H](O)[C@@H](O)[C@@H](O)[C@H](O4)CO)[C@H](O)[C@H](O3)CO)[C@@H](O)[C@H](O2)CO)[C@H](O[C@H]1O[C@H]5[C@@H](O)[C@H](O[C@@H](OC([C@H](O)[C@@H](O)C=O)[C@H](O)CO)[C@@H]5O)CO)CO)=O

Computed Properties

• Exact Mass: 1072.38060337g/mol
• Monoisotopic Mass: 1072.38060337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 73
• Rotatable Bond Count: 24
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 28
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 532Ų
• XLogP3: -12

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 531.71000
• LogP: -13.18840

D-Glucose, O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Security Information

• Hazardous Material Identification：
• Storage Condition：2-8°C